Cas no 79923-55-0 (Ticlopidine N-Oxide)

• Product Name: Ticlopidine N-Oxide
• CAS No: 79923-55-0
• MF: C₁₄H₁₄ClNOS
• MW: 279.785061359406
• CID: 1061223
• PubChem ID: 71752573
• Update Time: 2025-04-20

Ticlopidine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Ticlopidine N-Oxide
• 5-[(2-chlorophenyl)methyl]-5-oxido-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-ium
• DTXSID20858484
• UNII-9HC6V97IZ0
• 79923-55-0
• 5-[(2-chlorophenyl)methyl]-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-ium-5-olate
• 5-((2-Chlorophenyl)methyl)-5-oxidanidyl-6,7-dihydro-4H-thieno(3,2-C)pyridin-5-ium
• CHEMBL3527031
• Thieno[3,2-c]pyridine, 5-[(2-chlorophenyl)methyl]-4,5,6,7-tetrahydro-, 5-oxide; Ticlopidine N-Oxide
• FT-0675228
• 9HC6V97IZ0
• 5-[(2-Chlorophenyl)methyl]-5-oxo-4,5,6,7-tetrahydro-5lambda~5~-thieno[3,2-c]pyridine

• Inchi： 1S/C14H14ClNOS/c15-13-4-2-1-3-11(13)9-16(17)7-5-14-12(10-16)6-8-18-14/h1-4,6,8H,5,7,9-10H2
• InChI Key： YEICEJCPALKCAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[N+]1(CC2C=CSC=2CC1)[O-]

Computed Properties

• Exact Mass: 279.0484629g/mol
• Monoisotopic Mass: 279.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines